Cas no 154030-79-2 (L-Lyxonamide,N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-oxopropyl]amino]-3,3-dimethyl-1-oxobutyl]amino]-2-[[(4-methoxyphenyl)methyl]amino]-5-phenyl-,[1(S),4(S)]- (9CI))

L-Lyxonamide,N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-oxopropyl]amino]-3,3-dimethyl-1-oxobutyl]amino]-2-[[(4-methoxyphenyl)methyl]amino]-5-phenyl-,[1(S),4(S)]- (9CI) structure
154030-79-2 structure
Product Name:L-Lyxonamide,N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-oxopropyl]amino]-3,3-dimethyl-1-oxobutyl]amino]-2-[[(4-methoxyphenyl)methyl]amino]-5-phenyl-,[1(S),4(S)]- (9CI)
CAS No:154030-79-2
MF:C47H59N7O7
MW:834.014071702957
CID:142517
PubChem ID:460242
Update Time:2025-04-19

L-Lyxonamide,N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-oxopropyl]amino]-3,3-dimethyl-1-oxobutyl]amino]-2-[[(4-methoxyphenyl)methyl]amino]-5-phenyl-,[1(S),4(S)]- (9CI) Chemical and Physical Properties

Names and Identifiers

    • L-Lyxonamide,N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-oxopropyl]amino]-3,3-dimethyl-1-oxobutyl]amino]-2-[[(4-methoxyphenyl)methyl]amino]-5-phenyl-,[1(S),4(S)]- (9CI)
    • (2R,3R,4S)-N-{(2S)-1-[(1H-benzimidazol-2-ylmethyl)amino]-3-methyl-1-oxobutan-2-yl}-3-hydroxy-4-{[(2S)-2-{[3-(4-hydroxyphenyl)propanoyl]amino}-3,3-dimethylbutanoyl]amino}-2-[(4-methoxybenzyl)amino]-5-phenylpentanamide (non-preferred name)
    • (2S)-N-[(2S,3R,4R)-5-[[(2S)-1-(1H-benzimidazol-2-ylmethylamino)-3-methyl-1-oxobutan-2-yl]amino]-3-hydroxy-4-[(4-methoxyphenyl)methylamino]-5-oxo-1-phenylpentan-2-yl]-2-[3-(4-hydroxyphenyl)propanoylami
    • L-Lyxonamide,N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-
    • L-Lyxonamide,N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-oxopropyl]amino]-3,3-dimethyl-1-oxobutyl]amino]-2-[[(4-methoxyphenyl)methyl
    • L-Lyxonamide, N-(1-(((1H-benzimidazol-2-ylmethyl)amino)carbonyl)-2-methylpropyl)-2,4,5-trideoxy-4-((2-((3-(4-hydroxyphenyl)-1-oxopropyl)amino)-3,3-dimethyl-1-oxobutyl)amino)-2-(((4-methoxyphenyl)methyl)amino)-5-phenyl-, (1(S),4(S))-
    • (2R,3S,4S)-N-[2-(4-Methoxybenzylamine)-4-[[N-[(4-hydroxyphenylpropanoyl)tert-leucine]amino]-3- hydroxy-5-phenylpentanoyl]valine (2-benzimidazolyl)methylamide
    • BDBM968
    • (2R,3S,4S)-N-(2-(4-Methoxybenzylamine)-4-((N-((4-hydroxyphenylpropanoyl)tert-leucine)amino)-3-hydroxy-5-phenylpentanoyl)valine (2-benzimidazolyl)methylamide
    • (2R,3R,4S)-N-[(1S)-1-[(1H-1,3-benzodiazol-2-ylmethyl)carbamoyl]-2-methylpropyl]-3-hydroxy-4-[(2S)-2-[3-(4-hydroxyphenyl)propanamido]-3,3-dimethylbutanamido]-2-{[(4-methoxyphenyl)methyl]amino}-5-phenylpentanamide
    • L-Lyxonamide, N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-oxopropyl]amino]-3,3-dimethyl-1-oxobutyl]amino]-2-[[(4-methoxyphenyl)methyl]amino]-5-phenyl-, [1(S),4(S)]-
    • DTXSID60165523
    • CHEMBL104326
    • 154030-79-2
    • (2S)-N-[(1S,2R,3R)-4-[[(1S)-1-(1H-benzimidazol-2-ylmethylcarbamoyl)-2-methyl-propyl]amino]-1-benzyl-2-hydroxy-3-[(4-methoxyphenyl)methylamino]-4-oxo-butyl]-2-[3-(4-hydroxyphenyl)propanoylamino]-3,3-dimethyl-butanamide
    • Statine deriv. 51
    • Inchi: 1S/C47H59N7O7/c1-29(2)40(44(58)49-28-38-50-35-14-10-11-15-36(35)51-38)54-45(59)41(48-27-32-18-23-34(61-6)24-19-32)42(57)37(26-31-12-8-7-9-13-31)52-46(60)43(47(3,4)5)53-39(56)25-20-30-16-21-33(55)22-17-30/h7-19,21-24,29,37,40-43,48,55,57H,20,25-28H2,1-6H3,(H,49,58)(H,50,51)(H,52,60)(H,53,56)(H,54,59)/t37-,40-,41+,42+,43+/m0/s1
    • InChI Key: FAIIVIDGNVSFLA-HPPJSWTHSA-N
    • SMILES: O[C@@H]([C@H](C(N[C@H](C(NCC1=NC2C=CC=CC=2N1)=O)C(C)C)=O)NCC1C=CC(=CC=1)OC)[C@H](CC1C=CC=CC=1)NC([C@H](C(C)(C)C)NC(CCC1C=CC(=CC=1)O)=O)=O

Computed Properties

  • Exact Mass: 833.448
  • Monoisotopic Mass: 833.448
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 8
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 61
  • Rotatable Bond Count: 21
  • Complexity: 1370
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.8
  • Topological Polar Surface Area: 207Ų

Experimental Properties

  • Density: 1.229
  • Boiling Point: 1159.7°C at 760 mmHg
  • Flash Point: 655.2°C
  • Refractive Index: 1.611

L-Lyxonamide,N-[1-[[(1H-benzimidazol-2-ylmethyl)amino]carbonyl]-2-methylpropyl]-2,4,5-trideoxy-4-[[2-[[3-(4-hydroxyphenyl)-1-oxopropyl]amino]-3,3-dimethyl-1-oxobutyl]amino]-2-[[(4-methoxyphenyl)methyl]amino]-5-phenyl-,[1(S),4(S)]- (9CI) Related Literature

Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd